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Compound of Interest

Compound Name: Solvent brown 53

Cat. No.: B3371232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and physicochemical properties of Solvent Brown 53 (C.1. 48525; CAS No. 64696-98-6). The
information is intended for researchers, scientists, and professionals in drug development and
related fields who require a detailed understanding of this compound.

Chemical Structure and Identification

Solvent Brown 53 is a metal complex dye, specifically a nickel(Il) complex of a Schiff base
ligand. The ligand is formed from the condensation of diaminomaleonitrile with two equivalents
of 2-hydroxybenzaldehyde (salicylaldehyde). The systematic name for the complex is [2,3-
bis[[(2-hydroxyphenyl)methylene]amino]but-2-enedinitrilato(2-)]nickel.

The coordination of the nickel(ll) ion with the tetradentate N2O2z Schiff base ligand results in a
square planar geometry. This structure confers high thermal stability and light fastness to the

dye.

While some literature may refer to a metal-free azomethine compound with the molecular
formula C1sH12N4O2, the commercially available Solvent Brown 53 is the nickel complex with
the molecular formula C1sH10N4NiO2.[1][2][3]

Chemical Structure Diagram

Caption: Chemical structure of Solvent Brown 53.
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Physicochemical Properties

A summary of the key physicochemical properties of Solvent Brown 53 is presented in the

table below.
Property Value Reference
C.l. Name Solvent Brown 53 [4]
C.l. Number 48525 [4]
CAS Number 64696-98-6 [4]
Molecular Formula C1sH10N4NiO2 [1][2][3]
Molecular Weight 373.00 g/mol [2][3]
Appearance Dark reddish-brown powder [1]
Melting Point >350 °C [1]
Solubility Soluble in organic solvents,

insoluble in water.

Synthesis of Solvent Brown 53

The synthesis of Solvent Brown 53 is achieved through a one-pot reaction involving the
condensation of diaminomaleonitrile and 2-hydroxybenzaldehyde in the presence of a nickel(ll)
salt. The general workflow for this synthesis is depicted below.

Synthesis Workflow
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Reactants
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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